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Compound of Interest

Compound Name: Sodium dithionite

Cat. No.: B7800708

This document provides essential safety and logistical information for the proper handling and
disposal of sodium dithionite (also known as sodium hydrosulfite) in a laboratory setting. The
following procedures are designed to mitigate risks, ensure safety, and comply with standard
chemical waste management practices. Adherence to these guidelines is critical for protecting
personnel and the environment.

Immediate Safety and Hazard Information

Sodium dithionite is a potent reducing agent that is highly reactive and requires careful
handling. It is a white to light-yellow crystalline solid with a distinct sulfurous odor. Although
stable when perfectly dry, it poses several significant hazards upon contact with air, moisture,
acids, and heat.

Core Hazards:

e Spontaneous Combustion: The material is pyrophoric; it can self-heat on contact with moist
air or water, potentially leading to ignition.[1] This reaction is exothermic and can ignite
nearby combustible materials.[1][2]

 Violent Decomposition: Anhydrous sodium dithionite decomposes when heated.
Decomposition begins above 90°C in the air and becomes rapid above 150°C in the absence
of air, producing toxic sulfur dioxide gas and other sulfur compounds.[3][4]
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» Reaction with Water: Aqueous solutions are unstable and decompose to form sodium
thiosulfate and sodium bisulfite.[3][5] This decomposition is accelerated in acidic conditions.

[4]16]

o Reaction with Acids: Contact with acids results in the rapid liberation of toxic sulfur dioxide
gas.[7][8]

o Reactivity with Oxidizers: It may react violently or explosively with strong oxidizing agents
such as perchlorates, peroxides, and chlorites.[3]

Quantitative Safety Data

The following table summarizes key quantitative data regarding the decomposition and toxicity

of sodium dithionite.
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Parameter Value / Condition Source(s)
Thermal Decomposition
> 90°C (decomposes to
In Air sodium sulfate and sulfur [3114]
dioxide)
> 150°C (decomposes to
) sodium sulfite, sodium
In Absence of Air ) o [3114]
thiosulfate, sulfur dioxide, and
sulfur)
Violent Decomposition 190°C [2][9]
Aqueous Decomposition
) 2 Naz2S204 + H20 — Naz2S:20s3
General Reaction [315]
+ 2 NaHSOs3
N pH 9.0 - 13.0 (slows
pH for Increased Stability N [7]
decomposition)
pH for Rapid Decomposition <6.0 [6]
Toxicity Data
Oral LDso (rats) 2.5 g/kg [3]
Fish LCso (96 h) 62.3 mg/L [10]
Daphnia ECso (48 h) 98.31 mg/L [10]

Operational and Disposal Plans

These procedural, step-by-step plans provide direct guidance for managing sodium dithionite

waste.

Plan A: Disposal of Solid Waste and Spill Cleanup

This plan covers the disposal of expired solid sodium dithionite, contaminated personal

protective equipment (PPE), and materials used for spill cleanup.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://patentimages.storage.googleapis.com/71/de/4a/cddfabeca71c67/EP0211648B1.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://patentimages.storage.googleapis.com/71/de/4a/cddfabeca71c67/EP0211648B1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Dithionite
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Sodium%20Hydrosulfite%20%7Bsodium%20dithionite%7D%20cas7775-14-6%20SDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://en.wikipedia.org/wiki/Sodium_dithionite
https://patents.google.com/patent/US3804944A/en
https://hpvchemicals.oecd.org/ui/handler.axd?id=728026e7-08dd-4926-b748-b534c9bb43e1
https://nj.gov/health/eoh/rtkweb/documents/fs/1697.pdf
https://www.chemicalbook.com/msds/Sodium-dithionite.pdf
https://www.chemicalbook.com/msds/Sodium-dithionite.pdf
https://www.benchchem.com/product/b7800708?utm_src=pdf-body
https://www.benchchem.com/product/b7800708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Procedure:

o Preparation: Ensure the work area is well-ventilated, preferably within a fume hood.
Eliminate all nearby ignition sources.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (nitrile or neoprene), and safety goggles.

o Containment: For spills, immediately evacuate the area and control access.
o Collection:
o Use only non-sparking tools made of plastic or brass.[8]

o Carefully sweep the solid sodium dithionite or contaminated materials. Do NOT use
combustible materials like sawdust for absorption.[8][11]

o Cover the spilled material with a dry, inert substance like sand, sodium carbonate, or earth
to minimize contact with air and moisture.

e Packaging:

o Place the collected mixture into a clean, dry, properly labeled container made of plastic or
other non-reactive material.

o The container should be sealed for transport but not hermetically sealed to avoid pressure
buildup in case of slow decomposition. A loosely covered container is recommended for
temporary storage.[11]

» Final Disposal: The sealed container must be treated as hazardous waste. Arrange for
pickup and disposal through your institution's Environmental Health & Safety (EH&S) office
or a licensed chemical waste contractor.[12] Do not mix with other waste streams.

Plan B: Aqueous Neutralization of Small Quantities

This protocol details the chemical neutralization of small residual amounts of sodium
dithionite. This procedure should only be performed by personnel experienced with handling
reactive chemicals in a controlled laboratory environment.
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Methodology:

This method involves two main stages: (1) controlled decomposition in an alkaline solution,
followed by (2) oxidation to non-reactive sulfate compounds.

Step-by-Step Procedure:
e Preparation:

o Perform all steps inside a certified chemical fume hood.

o Prepare an ice bath for cooling the reaction vessel.

o Have a Class D fire extinguisher (for combustible metals) or dry sand readily available.
o Prepare a Neutralizing Solution:

o In alarge beaker (at least 10 times the volume of the waste to be treated), prepare a cold
1 M solution of sodium carbonate (Na2COs) or a 5% sodium hydroxide (NaOH) solution.
The alkaline conditions help to control the initial decomposition rate.[7]

o Place the beaker in the ice bath and add a magnetic stir bar. Begin stirring.
o Controlled Decomposition:

o Very slowly, and in small portions, add the sodium dithionite waste to the center of the
vortex of the stirring alkaline solution.

o Monitor the temperature of the solution. If it rises by more than 10°C, pause the addition
until it cools. The reaction is exothermic.

e Oxidation to Sulfate:

o Once all the sodium dithionite has been added and dissolved, continue stirring for at
least one hour to ensure complete initial decomposition.

o Slowly add a 3% solution of hydrogen peroxide (H202) or a 5% sodium hypochlorite
(bleach) solution dropwise to the mixture. This will oxidize the sulfite and thiosulfate
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species to inert sodium sulfate. Caution: This step is also exothermic. Add the oxidant
slowly and monitor the temperature carefully.

o Continue adding the oxidant until a slight excess is present. This can be verified using
peroxide test strips.

e Final pH Adjustment and Disposal:
o Allow the solution to cool to room temperature.

o Neutralize the solution to a pH between 6.0 and 8.0 by slowly adding a suitable acid (e.qg.,
1 M hydrochloric acid).

o Once neutralized, the solution can typically be disposed of down the drain with copious
amounts of running water, in accordance with local regulations. Always confirm your
institution's specific policies for agueous waste disposal.

Visualizations
Disposal Workflow

The following diagram illustrates the step-by-step workflow for the aqueous neutralization of
sodium dithionite waste.
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Caption: Workflow for the safe aqueous neutralization of sodium dithionite.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b7800708?utm_src=pdf-body-img
https://www.benchchem.com/product/b7800708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Hazard and Decomposition Pathways

This diagram illustrates the key triggers for sodium dithionite decomposition and the
associated hazards.

Decomposition Triggers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://patentimages.storage.googleapis.com/71/de/4a/cddfabeca71c67/EP0211648B1.pdf
https://en.wikipedia.org/wiki/Sodium_dithionite
https://hpvchemicals.oecd.org/ui/handler.axd?id=728026e7-08dd-4926-b748-b534c9bb43e1
https://patents.google.com/patent/US3804944A/en
https://patents.google.com/patent/US3804944A/en
https://www.researchgate.net/publication/273607460_The_chemistry_of_sodium_dithionite_and_its_use_in_conservation
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Sodium%20Hydrosulfite%20%7Bsodium%20dithionite%7D%20cas7775-14-6%20SDS.pdf
https://www.chemicalbook.com/msds/Sodium-dithionite.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA061648.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2020/01/sodium-dithionite-sodium-hydrosulphite7775-14-6.pdf
https://www.benchchem.com/product/b7800708#sodium-dithionite-proper-disposal-procedures
https://www.benchchem.com/product/b7800708#sodium-dithionite-proper-disposal-procedures
https://www.benchchem.com/product/b7800708#sodium-dithionite-proper-disposal-procedures
https://www.benchchem.com/product/b7800708#sodium-dithionite-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7800708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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